Cas no 1552-91-6 (2-Cyclohexylideneacetic acid)
2-Cyclohexylideneacetic acid is a cyclic unsaturated carboxylic acid characterized by its cyclohexylidene group attached to an acetic acid moiety. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive double bond and carboxyl group enable versatile functionalization, making it valuable for constructing complex molecular frameworks. The cyclohexylidene moiety contributes to enhanced stability and steric control in synthetic applications. The acid’s purity and consistent quality are critical for reproducibility in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain its integrity.
2-Cyclohexylideneacetic acid structure
Product Name:2-Cyclohexylideneacetic acid
CAS No:1552-91-6
MF:C8H12O2
MW:140.179682731628
MDL:MFCD01815140
CID:169224
PubChem ID:96206
Update Time:2025-10-29
2-Cyclohexylideneacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexylideneacetic acid
- Acetic acid,2-cyclohexylidene-
- CYCLOHEXYLIDENE ACETIC ACID
- 2-cyclohexylidenacetic acid
- Acetic acid,cyclohexylidene
- carboxymethylenecyclohexane
- cyclohexyliden-acetic acid
- cyclohexylidene ethanoic acid
- 1552-91-6
- Z352748084
- DTXSID50165855
- BAA55291
- Cyclohexylidenessigsaure
- AKOS009221342
- Acetic acid, cyclohexylidene-
- CHEMBL323822
- A51178
- NSC-59877
- 2-cyclohexylidene-acetic acid
- 5P-014
- CS-0196826
- Cyclohexylideneacetic acid
- KDW887E3XU
- Cyclohexylidene-acetic acid
- MFCD01815140
- NSC59877
- SCHEMBL1308184
- NS00125707
- NSC 59877
- Acetic acid, 2-cyclohexylidene-
- EN300-52411
- .DELTA.1,.alpha.-Cyclohexaneacetic acid
- J-009184
- SB13648
- 2-Cyclohexylideneaceticacid
- Cyclohexylideneacetic acid; NSC 59877
-
- MDL： MFCD01815140
- Inchi： 1S/C8H12O2/c9-8(10)6-7-4-2-1-3-5-7/h6H,1-5H2,(H,9,10)
- InChI Key： UKYISVNNIPKTNG-UHFFFAOYSA-N
- SMILES： OC(/C=C1\CCCCC\1)=O
Computed Properties
- Exact Mass: 140.08400
- Monoisotopic Mass: 140.08373
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 1.8
Experimental Properties
- Density: 1.185
- Boiling Point: 281.6°Cat760mmHg
- Flash Point: 187.9°C
- Refractive Index: 1.593
- PSA: 37.30000
- LogP: 1.96150
2-Cyclohexylideneacetic acid Customs Data
- HS CODE：2916209090
- Customs Data：
China Customs Code:
2916209090Overview:
2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
2-Cyclohexylideneacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C992148-10mg |
2-Cyclohexylideneacetic Acid |
1552-91-6 | 10mg |
$ 52.00 | 2023-09-08 | ||
| TRC | C992148-50mg |
2-Cyclohexylideneacetic Acid |
1552-91-6 | 50mg |
$ 58.00 | 2023-09-08 | ||
| TRC | C992148-100mg |
2-Cyclohexylideneacetic Acid |
1552-91-6 | 100mg |
$ 98.00 | 2023-09-08 | ||
| Apollo Scientific | OR32888-1g |
2-Cyclohexylideneacetic acid |
1552-91-6 | 97% | 1g |
£103.00 | 2025-02-19 | |
| Chemenu | CM200746-5g |
Cyclohexylideneacetic acid |
1552-91-6 | 95% | 5g |
$471 | 2023-03-07 | |
| Chemenu | CM200746-10g |
Cyclohexylideneacetic acid |
1552-91-6 | 95% | 10g |
$693 | 2023-03-07 | |
| Bestfluorodrug | YFL00336-1.0g |
2-cyclohexylideneacetic acid |
1552-91-6 | 97% | 1.0g |
￥900 | 2023-01-04 | |
| Bestfluorodrug | YFL00336-5.0g |
2-cyclohexylideneacetic acid |
1552-91-6 | 97% | 5.0g |
￥2780 | 2023-01-04 | |
| Enamine | EN300-52411-0.05g |
2-cyclohexylideneacetic acid |
1552-91-6 | 95% | 0.05g |
$37.0 | 2023-05-03 | |
| Enamine | EN300-52411-0.1g |
2-cyclohexylideneacetic acid |
1552-91-6 | 95% | 0.1g |
$56.0 | 2023-05-03 |
2-Cyclohexylideneacetic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1552-91-6)2-Cyclohexylideneacetic acid
Order Number:A883659
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:10
Price ($):175.0
Email:sales@amadischem.com
2-Cyclohexylideneacetic acid Related Literature
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1. 103. A note on cyclohexylideneacetic acidC. G. Le Fèvre,R. J. W. Le Fèvre J. Chem. Soc. 1938 494
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2. 920. Olefinic acids. Part VIII. α-Bromocyclohexylideneacetic acidD. D. E. Newman,L. N. Owen J. Chem. Soc. 1952 4713
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3. The chemistry of pseudomonic acid. Part 2. The conversion of pseudomonic acid A into monic acid A and its estersJohn P. Clayton,Kong Luk,Norman H. Rogers J. Chem. Soc. Perkin Trans. 1 1979 308
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4. CLXXIV.—The formation and stability of spiro-compounds. Part III. spiro-Compounds from cyclopentaneOscar Becker,Jocelyn Field Thorpe J. Chem. Soc. Trans. 1920 117 1579
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5. CLIX.—The chemistry of the three-carbon system. Part I. The influence of the cyclohexane ring on the αβ–βγ changeStanley Francis Birch,George Armand Robert Kon,Woodford Stanley Gowan Plucknett Norris,J. F. Thorpe J. Chem. Soc. Trans. 1923 123 1361
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1552-91-6)2-Cyclohexylideneacetic acid
Purity:99%
Quantity:5g
Price ($):175.0